Nitro Impact on Polar Surface Area vs. Non-Nitro Analog
The presence of the 2-nitro group in the target compound (CAS 1261902-88-8) confers a computed topological polar surface area (PSA) of 83.12 Ų, which is 2.23-fold higher than the PSA of its direct non-nitro analog 4-(2-fluoro-5-methylphenyl)benzoic acid (CAS 1183244-35-0; PSA 37.30 Ų). This difference is critical for medicinal chemistry programs where PSA is a key determinant of membrane permeability and oral bioavailability prediction (common threshold: PSA < 140 Ų for oral absorption, < 90 Ų for blood-brain barrier penetration). The higher PSA of the nitro-substituted compound places it in a meaningfully different ADME property space relative to its non-nitro counterpart, while remaining within drug-likeness boundaries. [1]
| Evidence Dimension | Topological Polar Surface Area (PSA) |
|---|---|
| Target Compound Data | 83.12 Ų (CAS 1261902-88-8) |
| Comparator Or Baseline | 4-(2-fluoro-5-methylphenyl)benzoic acid (CAS 1183244-35-0): 37.30 Ų |
| Quantified Difference | 2.23-fold increase (Δ = +45.82 Ų) |
| Conditions | Computed by same algorithm (ChemSrc database); both compounds share the same 2-fluoro-5-methylphenyl biphenyl scaffold |
Why This Matters
This difference directly impacts ADME predictions and solubility behavior, meaning these two compounds are not interchangeable in any medicinal chemistry or biochemical probe context where permeability or solubility is a design parameter.
- [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541. (Provides PSA thresholds for CNS drug-likeness used as class-level context). View Source
